Cas no 76344-98-4 (5-(2,4-Dichlorophenyl)isoxazole)

5-(2,4-Dichlorophenyl)isoxazole is a halogenated isoxazole derivative characterized by its dichlorophenyl substituent, which enhances its stability and reactivity in synthetic applications. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its isoxazole core and dichlorophenyl group contribute to its utility in cross-coupling reactions and as a building block for heterocyclic frameworks. The electron-withdrawing effects of the chlorine atoms improve its electrophilic properties, making it valuable for further functionalization. High purity and consistent quality ensure reliable performance in research and industrial processes. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

5-(2,4-Dichlorophenyl)isoxazole structure

76344-98-4 structure

Product Name:5-(2,4-Dichlorophenyl)isoxazole

CAS No:76344-98-4

MF:C₉H₅Cl₂NO

MW:214.048100233078

CID:1069745

PubChem ID:2736052

Update Time:2025-06-07

5-(2,4-Dichlorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

- 5-(2,4-Dichlorophenyl)isoxazole
- MFCD02183534
- 5-(2,4-dichlorophenyl)-1,2-oxazole
- CS-0455470
- 76344-98-4
- AKOS009159399
- BDA34498
- DB-306133
- MDL： MFCD02183534
- Inchi： 1S/C9H5Cl2NO/c10-6-1-2-7(8(11)5-6)9-3-4-12-13-9/h1-5H
- InChI Key： RHXNQBOYOMVQIY-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1=CC=NO1)Cl

Computed Properties

Exact Mass: 212.9748192g/mol
Monoisotopic Mass: 212.9748192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26Å²

5-(2,4-Dichlorophenyl)isoxazole Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

5-(2,4-Dichlorophenyl)isoxazole Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	007012-1g	5-(2,4-Dichlorophenyl)isoxazole	76344-98-4		1g	2210CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007012-1g	5-(2,4-Dichlorophenyl)isoxazole	76344-98-4		1g	2210.0CNY	2021-07-13
Apollo Scientific	OR4-1g	5-(2,4-Dichlorophenyl)isoxazole	76344-98-4		1g	£120.00	2025-02-20
Apollo Scientific	OR4-5g	5-(2,4-Dichlorophenyl)isoxazole	76344-98-4		5g	£400.00	2025-02-20
TRC	D483028-10mg	5-(2,4-Dichlorophenyl)isoxazole	76344-98-4		10mg	$ 50.00	2022-06-05
TRC	D483028-50mg	5-(2,4-Dichlorophenyl)isoxazole	76344-98-4		50mg	$ 70.00	2022-06-05
TRC	D483028-100mg	5-(2,4-Dichlorophenyl)isoxazole	76344-98-4		100mg	$ 95.00	2022-06-05
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1526137-100g	5-(2,4-Dichlorophenyl)isoxazole	76344-98-4	98%	100g	￥52390.00	2024-07-28
Apollo Scientific	OR4-250mg	5-(2,4-Dichlorophenyl)isoxazole	76344-98-4		250mg	£60.00	2025-02-20